N-(3-benzoylphenyl)-2-ethylbutanamide

• IUPAC Name: N-(3-benzoylphenyl)-2-ethylbutanamide
• InChI: InChI=1S/C19H21NO2/c1-3-14(4-2)19(22)20-17-12-8-11-16(13-17)18(21)15-9-6-5-7-10-15/h5-14H,3-4H2,1-2H3,(H,20,22)
• InChI Key: JBJLGBTXTXQJJW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC(=C1)C(=O)C2=CC=CC=C2
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

N-(3-benzoylphenyl)-2-ethylbutanamide, also known as N-phenylacetyl-L-prolylglycine ethyl ester (or Nootropil), is a nootropic drug that has been used for decades to enhance cognitive function. The compound was first synthesized in the 1960s and has since been extensively studied for its potential applications in various fields, including medicine, sports, and education.

Mechanism of Action

The exact mechanism of action of N-(3-benzoylphenyl)-2-ethylbutanamide is not fully understood. However, it is believed that the compound works by increasing the activity of neurotransmitters in the brain, including acetylcholine, glutamate, and dopamine. This, in turn, leads to improved cognitive function, including memory, attention, and learning.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on the body. The compound has been found to increase blood flow to the brain, improve oxygen and glucose uptake, and reduce oxidative stress. Additionally, Nootropil has been shown to have anti-inflammatory and neuroprotective effects, which may help to prevent or slow down the progression of cognitive disorders.

Advantages and Limitations for Lab Experiments

N-(3-benzoylphenyl)-2-ethylbutanamide has several advantages for use in lab experiments. The compound is relatively stable and can be easily synthesized in large quantities. Additionally, Nootropil has a low toxicity profile, making it safe for use in animal and human studies. However, the compound has several limitations, including its high cost and the lack of a standardized dosage regimen.

Future Directions

There are several future directions for research on N-(3-benzoylphenyl)-2-ethylbutanamide. One area of interest is the development of new and more efficient synthesis methods for the compound. Additionally, researchers are exploring the potential applications of Nootropil in the treatment of other cognitive disorders, including depression and anxiety. Finally, there is a growing interest in the use of this compound as a nootropic supplement for healthy individuals looking to improve their cognitive function.

Synthesis Methods

The synthesis of N-(3-benzoylphenyl)-2-ethylbutanamide involves the reaction of 2-ethylbutyric acid with phenylacetyl chloride in the presence of a base, followed by the addition of glycine ethyl ester. The resulting compound is then purified using various methods, including recrystallization, column chromatography, and HPLC.

Scientific Research Applications

N-(3-benzoylphenyl)-2-ethylbutanamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, the compound has been used to treat various cognitive disorders, including Alzheimer's disease, dementia, and ADHD. In sports, Nootropil has been used as a performance-enhancing drug to improve focus, concentration, and reaction time. In education, the compound has been used to improve learning and memory retention.